[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid

• IUPAC Name: 2-(3,6-dichloro-2-methoxybenzoyl)oxyacetic acid
• InChI: InChI=1S/C10H8Cl2O5/c1-16-9-6(12)3-2-5(11)8(9)10(15)17-4-7(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key: WRVBUUCSPHUBTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1C(=O)OCC(=O)O)Cl)Cl
• Molecular Formula: C10H8Cl2O5
• Molecular Weight: 279.07 g/mol

Description

[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid, also known as DMOAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DMOAA is a derivative of salicylic acid and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

The exact mechanism of action of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is also believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins.
Biochemical and Physiological Effects
[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in the development of various diseases such as cancer and cardiovascular diseases. [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid has been shown to be well-tolerated and has not been associated with any significant adverse effects.

Advantages and Limitations for Lab Experiments

[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is relatively easy to synthesize and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has been extensively studied for its potential applications in the field of medicine. However, there are some limitations associated with the use of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid in lab experiments. For example, the exact mechanism of action of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is not fully understood, and more research is needed to determine its efficacy and safety.

Future Directions

There are several future directions for the research on [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid. One potential application of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Further research is needed to determine the efficacy and safety of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid in these conditions. Another potential application of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is in the treatment of pain and fever. More research is needed to determine the optimal dosage and administration of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid for these conditions. Additionally, [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid has been shown to inhibit the production of ROS, which are involved in the development of various diseases such as cancer and cardiovascular diseases. Further research is needed to determine the potential use of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid in the prevention and treatment of these diseases.
Conclusion
In conclusion, [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It possesses anti-inflammatory, analgesic, and antipyretic properties and has been extensively studied for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. While more research is needed to determine the efficacy and safety of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid, it holds great promise for the future of medicine.

Synthesis Methods

[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid can be synthesized by the reaction of 3,6-dichloro-2-methoxybenzoic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then hydrolyzed to obtain [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid. The synthesis of [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

[(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to possess anti-inflammatory properties and has been investigated for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. [(3,6-dichloro-2-methoxybenzoyl)oxy]acetic acid has also been studied for its analgesic and antipyretic properties and has been investigated for its potential use in the treatment of pain and fever.